BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: Preparation of Bioactive
Molecules from 2-Bromo-4,5-difluorophenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-4,5-difluorophenol

Cat. No.: B066367

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-4,5-difluorophenol is a highly versatile and valuable building block in medicinal
chemistry and organic synthesis. Its unique trifunctional structure offers a strategic scaffold for
the development of novel bioactive molecules. The key features include:

o A Bromine Atom: Serves as a reactive handle for a multitude of cross-coupling reactions,
most notably the Suzuki-Miyaura coupling, enabling the construction of complex biaryl
systems.[1][2]

o Two Fluorine Atoms: The presence of fluorine can significantly enhance the metabolic
stability, binding affinity, and lipophilicity of the resulting molecules, properties that are highly
desirable in drug candidates.[2]

» A Phenolic Hydroxyl Group: Provides a convenient site for functionalization through reactions
such as etherification or esterification, allowing for further molecular elaboration to optimize
pharmacological profiles.[1][2]

These characteristics make 2-Bromo-4,5-difluorophenol an attractive starting material for
creating diverse chemical libraries for screening against various therapeutic targets, including
enzymes and protein kinases.[1][2]
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Synthetic Applications and Pathways

The strategic placement of reactive sites on 2-Bromo-4,5-difluorophenol allows for several
key transformations to build molecular complexity. The primary synthetic routes include
palladium-catalyzed cross-coupling, Williamson ether synthesis, and the construction of
heterocyclic systems like benzofurans.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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